17beta-(Acetyloxy)-5alpha,10-epoxyestran-3-one
17beta-(Acetyloxy)-5alpha,10-epoxyestran-3-one
Brand Name:
Vulcanchem
CAS No.:
124831-98-7
VCID:
VC20874691
InChI:
InChI=1S/C20H28O4/c1-12(21)23-17-4-3-15-14-6-9-19-11-13(22)5-10-20(19,24-19)16(14)7-8-18(15,17)2/h14-17H,3-11H2,1-2H3/t14-,15-,16-,17-,18-,19-,20-/m0/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2CCC45C3(O4)CCC(=O)C5)C
Molecular Formula:
C20H28O4
Molecular Weight:
332.4 g/mol
17beta-(Acetyloxy)-5alpha,10-epoxyestran-3-one
CAS No.: 124831-98-7
Cat. No.: VC20874691
Molecular Formula: C20H28O4
Molecular Weight: 332.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 124831-98-7 |
|---|---|
| Molecular Formula | C20H28O4 |
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | [(1S,2S,5S,6S,9S,10S,13S)-5-methyl-15-oxo-18-oxapentacyclo[11.4.1.01,13.02,10.05,9]octadecan-6-yl] acetate |
| Standard InChI | InChI=1S/C20H28O4/c1-12(21)23-17-4-3-15-14-6-9-19-11-13(22)5-10-20(19,24-19)16(14)7-8-18(15,17)2/h14-17H,3-11H2,1-2H3/t14-,15-,16-,17-,18-,19-,20-/m0/s1 |
| Standard InChI Key | KEMFSPTYPOTLGN-RBZZARIASA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@]45[C@]3(O4)CCC(=O)C5)C |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC45C3(O4)CCC(=O)C5)C |
| Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC45C3(O4)CCC(=O)C5)C |
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